Cas no 64863-10-1 (3-Chloro-2-methyl-4-nitroaniline)

• Product Name: 3-Chloro-2-methyl-4-nitroaniline
• CAS No: 64863-10-1
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD09026958
• CID: 501234
• PubChem ID: 12953019
• Update Time: 2025-05-20

3-Chloro-2-methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-4-nitroaniline
• 2-AMINO-6-CHLORO-5-NITROTOLUENE
• 3-chloro-2-methyl-4-nitroBenzenamine
• Benzenamine,3-chloro-2-methyl-4-nitro-
• Benzenamine, 3-chloro-2-methyl-4-nitro-
• AK101143
• FCH863557
• CL8999
• AM83186
• ST2417617
• AX8070597
• AB0050855
• A8838
• Z4996
• BB 0262546
• AKOS006289314
• DS-2267
• FT-0682400
• 64863-10-1
• MFCD09026958
• SCHEMBL10994079
• DTXSID80513789
• CS-W021897
• EN300-171430
• DB-073547

• MDL： MFCD09026958
• Inchi： 1S/C7H7ClN2O2/c1-4-5(9)2-3-6(7(4)8)10(11)12/h2-3H,9H2,1H3
• InChI Key： AKXKBXITZBLAAQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.02000
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 375.2±37.0 °C at 760 mmHg
• Flash Point: 180.7±26.5 °C
• PSA: 71.84000
• LogP: 3.24320

3-Chloro-2-methyl-4-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Chloro-2-methyl-4-nitroaniline

3-Chloro-2-methyl-4-nitroaniline

3-Chloro-2-methyl-4-nitroaniline (CAS No: 64863-10-1) is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound, also referred to as N-(3-chloro-2-methylphenyl)-4-nitrobenzenamine, is characterized by its unique structure, which combines a nitro group, a chlorine substituent, and a methyl group on the aromatic ring. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of 3-chloro-2-methyl-4-nitroaniline in the construction of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Researchers have demonstrated that this compound can serve as an effective precursor for the synthesis of bioactive molecules, including antimicrobial agents and anticancer drugs. For instance, studies published in 2023 have shown that derivatives of 3-chloro-2-methyl-4-nitroaniline exhibit potent inhibitory effects against enzymes associated with neurodegenerative diseases.

The synthesis of 3-chloro-2-methyl-4-nitroaniline typically involves a multi-step process, including nitration, chlorination, and alkylation reactions. The nitration step is particularly critical, as it determines the regioselectivity of the product. Recent optimizations in this process have focused on using green chemistry principles, such as employing reusable catalysts and reducing solvent consumption. These advancements not only enhance the efficiency of the synthesis but also align with global efforts to minimize environmental impact.

In terms of physical properties, 3-chloro-2-methyl-4-nitroaniline is a crystalline solid with a melting point of approximately 185°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it convenient for use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated aromatic system, which is valuable for applications in optoelectronic materials.

One of the most promising areas of research involving 3-chloro-2-methyl-4-nitroaniline is its application in polymer chemistry. Scientists have successfully incorporated this compound into polymeric structures to create materials with enhanced thermal stability and mechanical properties. For example, a 2023 study reported the development of a novel polymer composite using 3-chloro-2-methyl-4-nitroaniline as a building block, demonstrating its potential in advanced materials science.

Moreover, 3-chloro-2-methyl-4-nitroaniline has been explored as an intermediate in the synthesis of dyes and pigments. Its ability to form stable chromophores makes it an attractive candidate for developing high-performance colorants for textiles and coatings. Recent research has focused on tuning the color properties of these chromophores by modifying substituents on the aromatic ring, leading to a broader range of hues and improved lightfastness.

In conclusion, 3-chloro-2-methyl-4-nitroaniline (CAS No: 64863-10-1) is a multifaceted compound with diverse applications across various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and bioactive molecules. As ongoing studies continue to uncover new potential uses for this compound, its significance in modern chemical research is expected to grow further.